Cas no 35774-01-7 (1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-6,7-dimethyl-, cis-)

• Product Name: 1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-6,7-dimethyl-, cis-
• CAS No: 35774-01-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1473519
• PubChem ID: 6990031
• Update Time: 2025-04-20

1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-6,7-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-6,7-dimethyl-, cis-
• 8,9-dimethylbicyclo[4.4.O]deca-3,8-diene-2,5-dione
• 35774-01-7
• CTK1B6700
• DTXSID60426282

• Inchi： 1S/C12H14O2/c1-7-5-9-10(6-8(7)2)12(14)4-3-11(9)13/h3-4,9-10H,5-6H2,1-2H3/t9-,10+
• InChI Key： IQXXMOWPSFRMSL-AOOOYVTPSA-N
• SMILES： O=C1C=CC([C@@H]2CC(C)=C(C)C[C@@H]21)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14